Cas no 75226-95-8 ((2,4-dimethoxyphenyl)[4-(prop-2-en-1-yloxy)phenyl]methanone)
75226-95-8 structure
Product Name:(2,4-dimethoxyphenyl)[4-(prop-2-en-1-yloxy)phenyl]methanone
CAS No:75226-95-8
MF:C18H18O4
MW:298.333125591278
CID:1772742
PubChem ID:3058396
Update Time:2025-04-21
(2,4-dimethoxyphenyl)[4-(prop-2-en-1-yloxy)phenyl]methanone Chemical and Physical Properties
Names and Identifiers
-
- (2,4-dimethoxyphenyl)[4-(prop-2-en-1-yloxy)phenyl]methanone
- (2,4-dimethoxyphenyl)-(4-prop-2-enoxyphenyl)methanone
- BRN 4509544
- 75226-95-8
- (2,4-Dimethoxyphenyl)(4-(2-propenyloxy)phenyl)methanone
- DTXSID10226193
- Methanone, (2,4-dimethoxyphenyl)(4-(2-propenyloxy)phenyl)-
-
- Inchi: 1S/C18H18O4/c1-4-11-22-14-7-5-13(6-8-14)18(19)16-10-9-15(20-2)12-17(16)21-3/h4-10,12H,1,11H2,2-3H3
- InChI Key: HOJZOMSLNWRKPN-UHFFFAOYSA-N
- SMILES: O(C)C1C=C(C=CC=1C(C1C=CC(=CC=1)OCC=C)=O)OC
Computed Properties
- Exact Mass: 298.12054
- Monoisotopic Mass: 298.12050905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 7
- Complexity: 360
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- PSA: 44.76
(2,4-dimethoxyphenyl)[4-(prop-2-en-1-yloxy)phenyl]methanone Related Literature
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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